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Compound of Interest |

Isopropyl! b-D-thioglucuronide
Compound Name:
sodium salt

CAS No.: 208589-93-9

Cat. No.: B1518360

. J

Part 1: Executive Safety Directive

The "Precautionary Principle" in Action While some Safety Data Sheets (SDS) classify
Isopropyl

-D-thioglucuronide sodium salt (CAS 208589-93-9) as "not hazardous," field experience and
structural analogues dictate a stricter handling protocol. Its structural similarity to Isopropyl

-D-1-thiogalactopyranoside (IPTG)—which carries warnings for suspected carcinogenicity
(H351)—and its classification as WGK 3 (Highly Hazardous to Water) in German regulations
compel us to manage this compound as Hazardous Chemical Waste.

Core Directive: Do not dispose of this compound down the drain. All solid and liquid residues
must be collected for high-temperature incineration via an approved chemical waste contractor.

Part 2: Technical Profile & Hazard Assessment

Understanding the chemical behavior of this salt is critical for safe disposal. It is a hygroscopic,
sulfur-containing glycoside, meaning it attracts moisture and can release sulfur oxides (

) upon thermal decomposition.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Isopropyl
Compound Name Use full name on waste tags.
-D-thioglucuronide sodium salt

Required for waste
CAS Number 208589-93-9 o
manifesting.

Contains Sulfur (S) and
Molecular Formula

Sodium (Na).
. ) High mobility in aquatic
Solubility Soluble in Water ) )
environments (Risk).
] Class 3 (Severe Hazard to Strictly Prohibited from sanitary
WGK Rating ]
Waters) sewer disposal.
N ) Keep containers tightly sealed
Stability Hygroscopic; Stable )
to prevent clumping.
Releases
- ’ Incineration requires scrubbers
Decomposition

, (professional disposal).

Hazard Causality Analysis

e Agquatic Toxicity (WGK 3): The high water solubility combined with the thioglucuronide moiety
suggests potential bio-accumulation or toxicity in aquatic microbial systems. This
necessitates the "Zero Drain Discharge" rule.

o Structural Analogy (IPTG): IPTG is a confirmed suspected carcinogen (Category 2). Lacking
definitive long-term toxicology data for the thioglucuronide variant, we assume a similar risk
profile to protect personnel.

Part 3: Waste Segregation & Decision Logic
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Effective disposal begins with proper segregation at the bench. Use the following logic flow to
determine the correct waste stream.

Figure 1: Waste Stream Decision Matrix

Waste Generation Source

Physical State?

Powder/Wipes \Supernatant/Stock

Solid Waste Liquid Waste
(Powder/Residue) (Solutions)

Contaminated with

Biohazards? Solvent Type?

o (Chemical Only) |Yes (e.g., E. coli culture)

Stream C: Stream D:
Aqueous Chemical Waste Organic Solvent Waste
(Label: Aqueous Toxic) (Label: Flammable/Toxic)

Stream A: Stream B:
Solid Chemical Waste Biohazardous Waste

(Label: Organic Solid w/ Sulfur) (Autoclave -> Incinerate)

Click to download full resolution via product page
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Caption: Decision matrix for segregating Isopropyl

-D-thioglucuronide sodium salt waste streams based on physical state and biological
contamination.

Part 4: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Powder & Contaminated
Debris)

Applicability: Expired powder, weigh boats, contaminated gloves, and paper towels.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Bagging: If disposing of pure powder (e.g., an expired vial), place the entire vial into a clear
plastic zip-top bag before placing it in the waste jar. This "double containment" prevents dust
generation upon opening the waste drum.

e Labeling:
o Primary Constituent: Isopropyl

-D-thioglucuronide sodium salt.[1][2]

o Hazard Checkbox: Check "Toxic" and "Irritant."

o Note: Add "Contains Sulfur” to aid the incineration facility in managing emissions.

Protocol B: Liquid Waste (Aqueous & Solvent)

Applicability: Stock solutions, reaction mother liquors.

e Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as the sulfur
moiety can react vigorously.

e pH Check: Ensure the solution is neutral (pH 6-8). If the solution contains acidic buffers,
neutralize cautiously with Sodium Bicarbonate before adding to the waste carboy to prevent
gas evolution in the container.
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» Container: Use a standard solvent waste carboy (HDPE or Polypropylene).
e Labeling:
o List all solvents (e.g., "Water 98%, Isopropyl

-D-thioglucuronide Na 2%").

o Do not label simply as "Non-hazardous buffer."

Protocol C: Spill Cleanup (Emergency Response)

Scenario: A 5g bottle drops and shatters on the lab bench.

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles.
A N95 dust mask is recommended to prevent inhalation of hygroscopic dust.

o Containment: Cover the spill with dry paper towels to prevent air currents from spreading the
dust.

e Cleanup:
o Do not dry sweep. This generates dust.

o Wet the paper towels slightly with water (or 70% ethanol if the surface allows) to solubilize
the powder.

o Wipe up the slurry.

» Disposal: Place all glass shards and wet towels into a rigid biohazard/sharps container or a
wide-mouth chemical waste jar.

o Decontamination: Wash the surface with soap and water three times to remove sticky
sodium salt residues.

Part 5: Regulatory & Compliance Framework

Adherence to these codes ensures compliance with US (EPA/RCRA) and EU regulations.
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ble 2: ~|assification Cod

Regulation System

Classification

Codel/Note

US EPA (RCRA)

Non-Listed Hazardous Waste

Not P or U listed. Manage as
"General Organic Chemical
Waste."

us DOT

Not Regulated as Dangerous
Goods

Can be transported without UN
hazmat placarding (unless

mixed with solvents).

EU EWC

Laboratory Chemicals

16 05 06* (Laboratory
chemicals consisting of or
containing hazardous

substances).

German WGK

Water Hazard Class

WGK 3 (Stark
wassergefahrdend - Severely

hazardous to water).

Note on Incineration: The presence of the sodium salt implies that incineration will produce

sodium oxide ash (

). The sulfur content will produce

. Professional waste handlers (e.g., Veolia, Clean Harbors) must be notified of the

"Sulfur/Sodium" content to adjust their kiln parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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